Cas no 835650-70-9 (8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester)

8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester structure
835650-70-9 structure
Product name:8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester
CAS No:835650-70-9
MF:C17H13N3O3
MW:307.30342
CID:668983
PubChem ID:71415036

8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester
    • methyl 4-amino-3-benzoylcinnoline-8-carboxylate
    • 835650-70-9
    • DTXSID50834458
    • Inchi: InChI=1S/C17H13N3O3/c1-23-17(22)12-9-5-8-11-13(18)15(20-19-14(11)12)16(21)10-6-3-2-4-7-10/h2-9H,1H3,(H2,18,19)
    • InChI Key: ZDKNKSCSABSKHB-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC=CC2=C(C(=NN=C21)C(=O)C3=CC=CC=C3)N

Computed Properties

  • Exact Mass: 307.09569129g/mol
  • Monoisotopic Mass: 307.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 95.2Ų

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